Unii-FA26VP94XR
Overview
Description
Unii-FA26VP94XR is a unique identifier code assigned to a particular chemical compound, specifically a form of a synthetic drug known as a ‘psychedelic’. Psychedelic drugs are substances that can produce profound changes in perception, mood, and cognition. This particular psychedelic is a derivative of 2,5-dimethoxy-4-iodophenethylamine, also known as DOI. DOI is a hallucinogenic drug, which has been studied for its potential therapeutic and recreational effects.
Scientific Research Applications
Advancements in Nanoparticle Synthesis
Recent studies highlight the importance of novel materials in chemical research, crucial for advancements in various industries, including technology. The development of inorganic nanoparticles is a key area, with significant implications in fields such as electronics. This aligns with the broader trends in scientific discovery and technological development (Cushing, Kolesnichenko, & O'Connor, 2004).
Collaborative Environments in Environmental Modeling
The use of collaborative working environments is essential for managing large scientific applications. For instance, the Unified Air Pollution Model (UNI-DEM) demonstrates how collaborative environments can significantly enhance the development and experimentation process in scientific research (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
University Nanosat Programs
The University Nanosat Program (UNP) illustrates the integration of academic research with technological advancements in aerospace. This initiative demonstrates the potential of educational programs to bridge the gap between academic research and practical applications, fostering the development of new technologies (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
Enhancing Genomic Studies
The PhenX Toolkit project significantly contributes to the field of genomic studies by providing well-established measures for various research domains. This facilitates replication and validation across studies, promoting data harmonization and enhancing the impact of genomic research (Hamilton et al., 2011).
Translation of Research into Innovations
The National Collegiate Inventors and Innovators Alliance (NCIIA) plays a crucial role in translating scientific research into practical innovations. Their approach in providing training and support aligns well with the need to transform basic research into deployable technologies that benefit society (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Role of Scientific Fabrication Laboratories
Fabrication Laboratories (FabLabs), especially those within academic institutions, have become instrumental in converting creative ideas into real-world applications. These labs offer digital tools for prototyping, supporting the evolution of ideas in physics and math education, and community development (Fonda & Canessa, 2015).
Investment in Scientific Research
The argument for investing in scientific research is strongly supported by its potential to uncover the mysteries of the universe and create beneficial technologies. This investment is seen as crucial for the advancement of human knowledge and the creation of wealth (Press, 2013).
Mechanism of Action
Target of Action
Tetrahydrocurcumin monoglucuronide primarily targets inflammatory pathways . It has been shown to inhibit the production of TNF-α and IL-6, key cytokines involved in the inflammatory response .
Mode of Action
The compound interacts with its targets by modulating their activity. It inhibits the production of TNF-α and IL-6, thereby reducing inflammation . The exact molecular interactions between the compound and its targets are still under investigation.
Biochemical Pathways
Tetrahydrocurcumin monoglucuronide affects various signaling transduction pathways, including MAPK, JAK/STAT, NF-κB, Nrf2, PI3K/Akt/mTOR, AMPK, and Wnt/β-catenin . By modulating these pathways, it exerts a wide range of biological activities and has significant treatment effects on diseases .
Pharmacokinetics
As a major active metabolite of curcumin, tetrahydrocurcumin monoglucuronide has higher bioavailability and stability than curcumin . This improved bioavailability enhances its therapeutic potential.
Result of Action
The molecular and cellular effects of tetrahydrocurcumin monoglucuronide’s action are diverse, given its wide range of biological activities. It has significant treatment effects on various diseases, including neurological disorders, metabolic syndromes, cancers, and inflammatory diseases .
properties
IUPAC Name |
(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(Z)-3-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-5-oxohept-3-enyl]-2-methoxyphenoxy]oxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32O12/c1-36-20-11-14(5-9-18(20)30)3-7-16(28)13-17(29)8-4-15-6-10-19(21(12-15)37-2)38-27-24(33)22(31)23(32)25(39-27)26(34)35/h5-6,9-13,22-25,27,29-33H,3-4,7-8H2,1-2H3,(H,34,35)/b17-13-/t22-,23-,24+,25-,27+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IENYBFGBLPXEGE-WMFRBCPGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CCC(=O)C=C(CCC2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)OC)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)CCC(=O)/C=C(/CCC2=CC(=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)OC)\O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
548.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
227466-74-2 |
Source
|
| Record name | Tetrahydrocurcumin beta-O-glucuronide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0227466742 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | TETRAHYDROCURCUMIN .BETA.-O-GLUCURONIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FA26VP94XR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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